Cas no 1486393-38-7 ((4-methyl-1,3-thiazol-5-yl)methyl(2-methylbutan-2-yl)amine)

• Product Name: (4-methyl-1,3-thiazol-5-yl)methyl(2-methylbutan-2-yl)amine
• CAS No: 1486393-38-7
• MF: C₁₀H₁₈N₂S
• MW: 198.328320980072
• MDL: MFCD21294025
• CID: 5190336
• PubChem ID: 65724939
• Update Time: 2025-11-02

(4-methyl-1,3-thiazol-5-yl)methyl(2-methylbutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolemethanamine, N-(1,1-dimethylpropyl)-4-methyl-
• (4-methyl-1,3-thiazol-5-yl)methyl(2-methylbutan-2-yl)amine

• MDL： MFCD21294025
• Inchi： 1S/C10H18N2S/c1-5-10(3,4)12-6-9-8(2)11-7-13-9/h7,12H,5-6H2,1-4H3
• InChI Key： FWHWKDHCHZXVTI-UHFFFAOYSA-N
• SMILES： S1C(CNC(C)(C)CC)=C(C)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles

Additional information on (4-methyl-1,3-thiazol-5-yl)methyl(2-methylbutan-2-yl)amine

Comprehensive Overview of (4-methyl-1,3-thiazol-5-yl)methyl(2-methylbutan-2-yl)amine (CAS No. 1486393-38-7)

(4-methyl-1,3-thiazol-5-yl)methyl(2-methylbutan-2-yl)amine (CAS No. 1486393-38-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a thiazole ring and a branched alkylamine moiety, exhibits unique chemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a building block for drug discovery and as a key intermediate in the synthesis of bioactive molecules.

The molecular structure of (4-methyl-1,3-thiazol-5-yl)methyl(2-methylbutan-2-yl)amine combines a 4-methylthiazole group with a tert-pentylamine side chain, creating a versatile scaffold. This structural arrangement is often explored in medicinal chemistry due to its ability to interact with biological targets. The CAS 1486393-38-7 compound is frequently discussed in scientific literature for its potential role in developing new therapeutic agents, particularly in neurological and metabolic disorders.

Recent studies highlight the growing demand for thiazole derivatives in drug development, driven by their diverse pharmacological activities. The (4-methyl-1,3-thiazol-5-yl)methyl group is known to enhance the bioavailability and metabolic stability of drug candidates, making CAS 1486393-38-7 a compound of high interest. Additionally, its 2-methylbutan-2-ylamine component contributes to lipophilicity, which is crucial for crossing biological membranes.

In the agrochemical sector, (4-methyl-1,3-thiazol-5-yl)methyl(2-methylbutan-2-yl)amine is being investigated for its potential as a precursor to novel pesticides and herbicides. The thiazole ring is a common motif in agrochemicals due to its ability to disrupt pest metabolism. Researchers are exploring how modifications to the amine side chain can optimize efficacy and environmental safety.

The synthesis of CAS 1486393-38-7 typically involves multi-step organic reactions, including condensation and alkylation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to improve yields and reduce reaction times. These innovations align with the pharmaceutical industry's push toward greener and more efficient synthetic methods.

From a commercial perspective, the market for (4-methyl-1,3-thiazol-5-yl)methyl(2-methylbutan-2-yl)amine is expanding, with suppliers offering custom synthesis and bulk quantities. The compound's CAS number 1486393-38-7 is frequently searched in chemical databases, reflecting its relevance in R&D. Companies specializing in fine chemicals and contract research organizations (CROs) are actively listing this compound in their portfolios.

Analytical characterization of CAS 1486393-38-7 involves techniques like NMR spectroscopy, mass spectrometry, and HPLC to ensure purity and structural integrity. These methods are critical for quality control, especially when the compound is used in drug development pipelines. Regulatory compliance, such as GMP and ISO standards, is also a key consideration for manufacturers.

Future research directions for (4-methyl-1,3-thiazol-5-yl)methyl(2-methylbutan-2-yl)amine include exploring its enantioselective synthesis and derivatization for targeted applications. The rise of AI-driven drug discovery platforms has further accelerated interest in this compound, as computational models predict its interactions with biological targets. Collaborations between academia and industry are expected to unlock new possibilities for CAS 1486393-38-7 in the coming years.

In summary, (4-methyl-1,3-thiazol-5-yl)methyl(2-methylbutan-2-yl)amine (CAS No. 1486393-38-7) is a promising compound with broad applications in pharmaceuticals and agrochemicals. Its unique structure, combined with ongoing advancements in synthetic and analytical technologies, positions it as a valuable asset in modern chemical research. As the demand for innovative bioactive molecules grows, this compound is poised to play a pivotal role in addressing global health and agricultural challenges.